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For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the validation of analytical
methods stands as a cornerstone for ensuring the safety, efficacy, and quality of drug products.
Among the critical parameters evaluated during validation, accuracy and precision are
paramount in establishing the reliability and trustworthiness of analytical data. This guide
provides an objective comparison of common analytical techniques, supported by experimental
data, to aid researchers, scientists, and drug development professionals in selecting and
validating the most appropriate methods for their specific needs.

The International Council for Harmonisation (ICH) guideline Q2(R2) provides a comprehensive
framework for the validation of analytical procedures, defining the essential characteristics to
be investigated.[1] This guide will delve into the practical application of these principles, offering
a comparative analysis of widely used analytical technologies.

Understanding Accuracy and Precision
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Before delving into comparative data, it is crucial to understand the distinct concepts of
accuracy and precision:

e Accuracy refers to the closeness of agreement between the value which is accepted either
as a conventional true value or an accepted reference value and the value found.[2] It is a
measure of the exactness of the method and is often expressed as percent recovery.

» Precision is the closeness of agreement (degree of scatter) between a series of
measurements obtained from multiple sampling of the same homogeneous sample under
the prescribed conditions.[2] It reflects the random error of a method and is typically
expressed as the relative standard deviation (%RSD) or coefficient of variation (%CV).

Precision is further categorized into three levels:

o Repeatability (Intra-assay precision): Precision under the same operating conditions over a
short interval of time.

 Intermediate Precision (Inter-assay precision): Precision within-laboratory variations, such as
on different days, with different analysts, or with different equipment.

o Reproducibility: Precision between laboratories.
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Caption: Relationship between Accuracy and Precision.

Comparative Performance of Analytical Techniques
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The choice of an analytical technique significantly impacts the achievable levels of accuracy
and precision. Below is a comparison of commonly used methods in pharmaceutical analysis.

High-Performance Liquid Chromatography (HPLC) vs.
Ultra-Performance Liquid Chromatography (UPLC)

UPLC is an evolution of HPLC that utilizes smaller particle size columns (sub-2 um) and higher
operating pressures, leading to significant improvements in speed, resolution, and sensitivity.[3]

[4]115]

Table 1: Comparison of HPLC and UPLC for the Analysis of Riociguat and its Impurities[3]

Parameter

HPLC

UPLC

Accuracy (Recovery %)

Riociguat

98.5-101.2%

99.1 - 100.8%

Impurity A

97.9 - 102.1%

98.5 - 101.5%

Impurity B

98.2-101.5%

98.9-101.1%

Precision (%RSD)

Repeatability

< 1.0%

< 0.5%

Intermediate Precision

<1.5%

<1.0%

Gas Chromatography-Mass Spectrometry (GC-MS) vs.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, while
LC-MS/MS is highly versatile and suitable for a wide range of analytes, including non-volatile
and thermally labile compounds.[6]

Table 2: Comparison of GC-MS and LC-MS/MS for the Analysis of Nitrosamine Impurities[6]
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Parameter GC-MS/MS LC-MS/MS

Accuracy (Recovery % + SD)

N-Nitrosodimethylamine

103.4+7.2% 95.2+5.1%
(NDMA)
N-Nitrosodiethylamine (NDEA)  105.1 + 6.5% 98.7 £+ 4.8%
Precision (%RSD)
N-Nitrosodimethylamine

< 5% < 6%
(NDMA)
N-Nitrosodiethylamine (NDEA) <4% <5%

Experimental Protocols

Detailed and well-documented experimental protocols are fundamental to achieving reliable
and reproducible validation results.

Protocol for Determining Accuracy

Accuracy is typically assessed using one of the following approaches:

e Analysis of a Certified Reference Material (CRM): The results of the analytical method are
compared to the certified value of the CRM.

e Recovery Studies: A known amount of analyte is added (spiked) into a blank matrix or a
sample already containing the analyte. The recovery of the added analyte is then calculated.

Experimental Workflow for Accuracy (Recovery Study):
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Caption: Workflow for Accuracy Assessment.

Procedure for a Spiked Sample Recovery Study (HPLC):
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e Preparation of Samples: Prepare a minimum of nine determinations over a minimum of three
concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target
concentration). For each concentration level, prepare three replicate samples.

e Spiking: Add a known quantity of the analyte reference standard to the placebo (matrix
without the analyte) or the sample.

e Analysis: Analyze the spiked samples using the HPLC method.

o Calculation: Calculate the percent recovery using the following formula: % Recovery =
(Amount found / Amount added) * 100

» Acceptance Criteria: The mean percent recovery should typically be within 98.0% to 102.0%.

[7]

Protocol for Determining Precision

Precision is determined by repeatedly analyzing a homogeneous sample.

Experimental Workflow for Precision (Repeatability):
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Caption: Workflow for Precision Assessment.
Procedure for Repeatability (HPLC):

¢ Preparation of Samples: Prepare a minimum of six replicate injections of a homogeneous
sample at 100% of the test concentration, or a minimum of nine determinations covering the
specified range (three concentrations, three replicates each).

e Analysis: Analyze the samples under the same operating conditions over a short period.
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e Calculation: Calculate the mean, standard deviation, and the relative standard deviation
(%RSD).

o Acceptance Criteria: The %RSD should typically be less than 2%.[7][8]
Procedure for Intermediate Precision (GC-MS):

o Experimental Design: Design an experiment to assess the effect of random events on the
precision of the analytical procedure. This typically involves varying parameters such as:

o Days (at least two different days)
o Analysts (at least two different analysts)
o Equipment (at least two different instruments)

e Analysis: Have different analysts prepare and analyze the same homogeneous sample on
different days using different equipment.

e Calculation: Calculate the mean, standard deviation, and %RSD for the combined data.

» Acceptance Criteria: The %RSD for intermediate precision is generally expected to be
slightly higher than for repeatability, for example, less than 3%.[7]

Conclusion

The validation of analytical methods is a critical process in drug development and
manufacturing, with accuracy and precision being fundamental to ensuring data integrity. As
demonstrated, the choice of analytical technology, such as HPLC, UPLC, GC-MS, or LC-
MS/MS, has a direct impact on the performance of the method. UPLC generally offers
enhanced precision and speed over HPLC, while the selection between GC-MS and LC-
MS/MS depends on the nature of the analyte.

By adhering to the principles outlined in the ICH Q2(R2) guideline and implementing robust
experimental protocols, researchers and scientists can confidently establish the accuracy and
precision of their analytical methods. This, in turn, ensures the reliability of the data used to
make critical decisions regarding the quality, safety, and efficacy of pharmaceutical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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